Cas no 1105232-25-4 (1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea)

• Product Name: 1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea
• CAS No: 1105232-25-4
• MF: C₁₃H₁₃ClN₄O₂
• MW: 292.720921278
• CID: 6578084
• Update Time: 2025-05-21

1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea
• 1-(3-chlorophenyl)-3-[2-(6-oxopyridazin-1-yl)ethyl]urea

• Inchi： 1S/C13H13ClN4O2/c14-10-3-1-4-11(9-10)17-13(20)15-7-8-18-12(19)5-2-6-16-18/h1-6,9H,7-8H2,(H2,15,17,20)
• InChI Key： ZVDCCGODXMKCQC-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NCCN1N=CC=CC1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea

Research Briefing on 1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea (CAS: 1105232-25-4)

This research briefing provides an in-depth analysis of the latest scientific developments related to the compound 1-(3-chlorophenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea (CAS: 1105232-25-4). This small molecule has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The compound features a unique urea linkage connecting a 3-chlorophenyl group with a pyridazinone moiety, which contributes to its distinctive pharmacological properties.

Recent studies have focused on the synthesis optimization of this compound, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route achieving 78% yield with excellent purity (>99%), representing a significant improvement over previous methods. The optimized protocol involves a three-step process starting from commercially available 3-chloroaniline, with the key urea formation step performed under mild conditions to prevent decomposition of the sensitive pyridazinone ring.

Pharmacological investigations have revealed promising kinase inhibitory activity for this compound. Screening against a panel of 120 kinases demonstrated selective inhibition of several cancer-related kinases, including FLT3 and CDK2, with IC50 values in the low micromolar range. Molecular docking studies suggest that the compound binds to the ATP-binding pocket of these kinases, with the chlorophenyl group occupying a hydrophobic region and the pyridazinone moiety forming hydrogen bonds with key residues.

In vitro biological evaluations have shown significant antiproliferative effects against various cancer cell lines, particularly in hematological malignancies. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induced apoptosis in AML cell lines at concentrations as low as 5 μM, with minimal toxicity to normal hematopoietic cells. These findings suggest potential applications in oncology, though further optimization of potency and selectivity is needed.

Metabolic stability studies indicate that the compound has moderate hepatic stability, with a half-life of approximately 45 minutes in human liver microsomes. The major metabolic pathways involve oxidation of the pyridazinone ring and cleavage of the urea linkage. Current research efforts are focused on developing analogs with improved metabolic stability while maintaining the desired biological activity.

Several research groups are investigating structure-activity relationships (SAR) around this scaffold. Preliminary SAR studies suggest that modifications at the 3-position of the phenyl ring significantly impact potency, while changes to the pyridazinone moiety affect selectivity. The 3-chloro substitution appears optimal for activity, with other halogens or small lipophilic groups showing comparable but generally reduced efficacy.

Future research directions include comprehensive in vivo efficacy studies in relevant animal models, further optimization of pharmacokinetic properties, and exploration of combination therapies. The compound's unique structure and promising biological profile make it an interesting candidate for continued investigation in drug discovery programs targeting protein kinases.